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Compound of Interest

Compound Name: Secretin, porcine

Cat. No.: B10776046 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Secretin is a 27-amino acid peptide hormone primarily produced by S-cells in the duodenum in

response to acidic chyme from the stomach.[1] Its principal physiological role is the stimulation

of the pancreas to secrete a bicarbonate-rich fluid, which neutralizes gastric acid and creates

an optimal pH for the activity of digestive enzymes in the small intestine.[1][2] Porcine secretin,

which is structurally identical to the natural porcine hormone, is utilized as a diagnostic agent to

assess pancreatic function and to aid in the diagnosis of gastrinoma.[3][4]

These application notes provide detailed protocols for the preparation and intravenous

administration of porcine secretin for research and drug development applications.

Product Information
Parameter Description

Product Name Porcine Secretin for Injection

Appearance Lyophilized sterile powder

Storage Store vials at -20°C. Protect from light.
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Secretin exerts its effects by binding to the secretin receptor (SCTR), a G protein-coupled

receptor (GPCR) located on the basolateral membrane of target cells, primarily pancreatic

ductal cells.[5][6] Binding of secretin to its receptor activates adenylyl cyclase, leading to an

increase in intracellular cyclic AMP (cAMP).[1][2] This rise in cAMP activates Protein Kinase A

(PKA), which in turn phosphorylates and activates the Cystic Fibrosis Transmembrane

Conductance Regulator (CFTR) chloride channel.[7] The resulting efflux of chloride ions into

the ductal lumen drives the secretion of bicarbonate ions via a chloride-bicarbonate exchanger.

[6][7] This cascade ultimately leads to the secretion of a large volume of bicarbonate-rich

pancreatic fluid.[1]
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Secretin Signaling Pathway in Pancreatic Ductal Cells.

Quantitative Data Summary
The following tables summarize key quantitative data related to the intravenous administration

of porcine secretin.

Table 1: Recommended Dosages for Diagnostic Procedures
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Indication Recommended Dosage (IV over 1 minute)

Stimulation of pancreatic secretions for

diagnosis of exocrine pancreas dysfunction
0.2 mcg/kg

Stimulation of gastrin secretion to aid in the

diagnosis of gastrinoma
0.4 mcg/kg

Facilitation of identification of the ampulla of

Vater and accessory papilla during ERCP
0.2 mcg/kg

Table 2: Pharmacokinetic Parameters of Porcine Secretin

Parameter Value

Elimination Half-Life Approximately 27 minutes

Clearance 487 ± 136 mL/minute

Volume of Distribution 2 Liters

Table 3: Expected Outcomes in Pancreatic Function Testing (Healthy Subjects)

Parameter Expected Result

Peak Bicarbonate Concentration > 80 mEq/L

Note: These values are guidelines and may vary between laboratories and experimental

models.[8]

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized Porcine
Secretin
This protocol details the procedure for reconstituting lyophilized porcine secretin for

intravenous injection.
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Materials:

Vial of lyophilized porcine secretin (16 mcg)

8 mL of 0.9% Sodium Chloride Injection, USP

Sterile syringe and needle

Alcohol swabs

Procedure:

Visually inspect the vial of lyophilized powder for any particulate matter or discoloration. Do

not use if any is observed.

Aseptically withdraw 8 mL of 0.9% Sodium Chloride Injection, USP into a sterile syringe.

Inject the 8 mL of saline into the vial of porcine secretin. This will yield a final concentration of

2 mcg/mL.

Shake the vial vigorously to ensure complete dissolution of the powder.

Visually inspect the reconstituted solution for any particulate matter or discoloration. The

solution should be clear and colorless. Discard if any particulate matter or discoloration is

present.

The reconstituted solution should be used immediately. Discard any unused portion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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